Study of the photocatalytic properties of bio-mimicked hollow SnO2 microstructures synthesized with Ceiba pentandra (L.) Gaertn. (kapok) as a natural template†
New Journal of Chemistry Pub Date: 2015-08-11 DOI: 10.1039/C5NJ01375E
Abstract
Hollow SnO2 microstructures (HSM) with a mesoporous surface have been simply fabricated by a template impregnation technique using Ceiba pentandra (L.) Gaertn. (kapok) as a natural template. The HSM could be used as an efficient photocatalyst for methylene blue dye photodegradation.
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